Cas no 143282-41-1 ((S)-(+)-2-Amino-2-methylbutanedioic Acid Hydrochloride Salt)

• Product Name: (S)-(+)-2-Amino-2-methylbutanedioic Acid Hydrochloride Salt
• CAS No: 143282-41-1
• MF: C₅H₁₀ClNO₄
• MW: 183.590200901031
• CID: 108273
• PubChem ID: 46784089
• Update Time: 2025-04-18

(S)-(+)-2-Amino-2-methylbutanedioic Acid Hydrochloride Salt Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid,2-methyl-, hydrochloride (9CI)
• (S)-(+)-2-Amino-2-methylbutanedioic Acid Hydrochloride Salt
• ethyl (Z)-3-amino-2-methylbut-2-enoate
• (2S)-2-amino-2-methylbutanedioic acid;hydrochloride
• (2S)-2-AMINO-2-METHYLBUTANEDIOIC ACID HYDROCHLORIDE
• 143282-41-1
• J-007786

• Inchi： 1S/C5H9NO4.ClH/c1-5(6,4(9)10)2-3(7)8;/h2,6H2,1H3,(H,7,8)(H,9,10);1H/t5-;/m0./s1
• InChI Key： HZBBMHAVUNSUND-JEDNCBNOSA-N
• SMILES： Cl.OC([C@](C)(CC(=O)O)N)=O

Computed Properties

• Exact Mass: 183.03000
• Monoisotopic Mass: 183.0298355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Melting Point: 183-186°C (dec.)
• PSA: 100.62000
• LogP: 0.76540